Cas no 856893-83-9 (Propyltrenbolone)

• Product Name: Propyltrenbolone
• CAS No: 856893-83-9
• MF: C₂₁H₂₈O₂
• MW: 312.445826530457
• CID: 5229071
• Update Time: 2025-06-09

Propyltrenbolone Chemical and Physical Properties

Names and Identifiers

• Estra-4,9,11-trien-3-one, 17-hydroxy-17-propyl-, (17β)-
• Propyltrenbolone

• Inchi： 1S/C21H28O2/c1-3-10-21(23)12-9-19-18-6-4-14-13-15(22)5-7-16(14)17(18)8-11-20(19,21)2/h8,11,13,18-19,23H,3-7,9-10,12H2,1-2H3/t18-,19+,20+,21+/m1/s1
• InChI Key： DHBPMXVCCQUSSE-ANULTFPQSA-N
• SMILES： C1(=O)C=C2C(CC1)=C1[C@]([H])([C@@]3([H])[C@@](C=C1)(C)[C@](O)(CCC)CC3)CC2

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 505.5±50.0 °C(Predicted)
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• pka: 14.79±0.40(Predicted)

Additional information on Propyltrenbolone

Propyltrenbolone: A Comprehensive Overview of CAS No. 856893-83-9

Propyltrenbolone, with the CAS number 856893-83-9, is a potent anabolic steroid that has garnered significant attention in the fields of chemistry, biology, and pharmacology. This compound is a derivative of 17α-methylated trenbolone, which makes it highly resistant to metabolic degradation. The unique chemical structure of Propyltrenbolone endows it with remarkable anabolic properties, making it a subject of extensive research and discussion.

The molecular formula of Propyltrenbolone is C₂₁H₃₀O₂, and its molecular weight is approximately 314.46 g/mol. The compound is characterized by its high binding affinity to the androgen receptor (AR), which is crucial for its anabolic effects. Recent studies have shown that Propyltrenbolone exhibits a higher binding affinity to the AR compared to other anabolic steroids, such as testosterone and nandrolone. This enhanced binding affinity contributes to its superior anabolic-to-androgenic ratio, making it a valuable compound for various applications.

In the context of pharmacology, Propyltrenbolone has been studied for its potential therapeutic uses. One of the key areas of interest is its application in muscle wasting conditions, such as those associated with chronic diseases or aging. Research has demonstrated that Propyltrenbolone can significantly increase muscle mass and strength without the severe side effects often associated with other anabolic steroids. This makes it a promising candidate for the development of new treatments for muscle wasting disorders.

The bioavailability and metabolism of Propyltrenbolone have also been subjects of extensive investigation. Studies have shown that the compound has a relatively long half-life, which allows for less frequent dosing regimens. This characteristic is particularly advantageous in clinical settings where patient compliance is crucial. Additionally, the metabolism of Propyltrenbolone has been found to be less prone to conversion into estrogenic metabolites, reducing the risk of estrogen-related side effects such as gynecomastia and water retention.

In terms of safety and toxicity, recent research has provided valuable insights into the potential risks associated with Propyltrenbolone. While it is generally considered safer than many other anabolic steroids due to its lower androgenic activity, long-term use can still pose certain risks. These include potential liver toxicity and cardiovascular effects, which are common concerns with any anabolic steroid. Therefore, careful monitoring and dose adjustment are essential when using Propyltrenbolone.

The scientific community continues to explore new avenues for optimizing the use of Propyltrenbolone. One area of interest is the development of prodrugs or delivery systems that can enhance its bioavailability and reduce side effects. For example, researchers are investigating lipid-based nanoparticles as a potential delivery system for Propyltrenbolone. These nanoparticles can protect the compound from degradation in the gastrointestinal tract and facilitate its absorption into systemic circulation.

Beyond its therapeutic applications, Propyltrenbolone has also been studied in the context of athletic performance enhancement. While its use in competitive sports is strictly regulated due to ethical concerns and potential health risks, understanding its mechanisms can provide valuable insights into muscle physiology and performance optimization. Researchers are exploring how compounds like Propyltrenbolone can be used in controlled settings to improve physical performance while minimizing health risks.

In conclusion, CAS No. 856893-83-9 Propyltrenbolone is a highly potent anabolic steroid with a unique chemical structure that offers significant advantages over traditional compounds. Its high binding affinity to the androgen receptor, favorable pharmacokinetic properties, and potential therapeutic applications make it a subject of ongoing research and development. As new studies continue to emerge, the scientific community remains committed to unlocking the full potential of this remarkable compound while ensuring its safe and responsible use.